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Compound of Interest

6-Bromo-2,4-dichlorothieno[3,2-
Compound Name:

dJpyrimidine
CAS No.: 1311275-35-0
Cat. No.: B1396755

Get Quote

For Researchers, Scientists, and Drug Development
Professionals

Introduction: The Thienopyrimidine Scaffold - A
Privileged Motif in Medicinal Chemistry

Thienopyrimidines, heterocyclic compounds composed of a fused thiophene and pyrimidine
ring, represent a cornerstone in modern drug discovery.[1][2][3] Their structural resemblance to
endogenous purine bases, such as adenine and guanine, allows them to effectively interact
with a wide array of biological targets, including kinases, enzymes, and receptors.[1][4][5] This
inherent bioactivity has led to the development of numerous FDA-approved drugs and clinical
candidates for a variety of diseases, including cancer, inflammation, and infectious agents.[1][2]
[6] The thienopyrimidine core is a versatile scaffold that can be functionalized at various
positions to modulate its physicochemical properties and biological activity, making it a prime
target for medicinal chemists.[3][7]
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This guide provides a detailed overview of established and contemporary experimental
procedures for the functionalization of thienopyrimidines, with a focus on methods that are both
robust and versatile. We will delve into the mechanistic underpinnings of these reactions,
offering field-proven insights to aid in experimental design and troubleshooting.

Core Functionalization Strategies: A Chemist's
Toolkit

The strategic modification of the thienopyrimidine scaffold is paramount for tuning its
pharmacological profile. The most prevalent and powerful methods for introducing molecular
diversity include palladium-catalyzed cross-coupling reactions and direct C-H functionalization.
These techniques offer a high degree of control and predictability, enabling the synthesis of
complex molecular architectures from simple precursors.

Visualizing the Functionalization Workflow

The following diagram illustrates the general workflow for the functionalization of a
thienopyrimidine core, starting from a halogenated or C-H active precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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